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Compound of Interest

Compound Name: ZINC40099027

Cat. No.: B15543595 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like ZINC40099027 are paramount for laboratory safety

and environmental protection. While a specific Safety Data Sheet (SDS) with comprehensive

disposal instructions for ZINC40099027 is not readily available in the public domain, this guide

provides essential information based on its known properties and general best practices for the

disposal of bioactive small molecules in a laboratory setting.

Physicochemical Properties of ZINC40099027
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The available data for ZINC40099027 is summarized below.

Property Value

Molecular Weight 449.47 g/mol [1]

Chemical Formula C23H25F3N3O3[1]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1]
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Experimental Protocols
ZINC40099027 is identified as a specific focal adhesion kinase (FAK) activator.[1][2][3] In

experimental settings, it has been shown to activate FAK at concentrations as low as 10 nM.[1]

Studies involving ZINC40099027 have demonstrated its ability to promote FAK phosphorylation

in a dose-dependent manner and stimulate cell monolayer wound closure.[1] For in vitro

assays, it is typically dissolved in DMSO.[1]

Proper Disposal Procedures for ZINC40099027
In the absence of a specific SDS, ZINC40099027 should be treated as a potentially hazardous

chemical. The following step-by-step disposal plan is based on general guidelines for the safe

disposal of laboratory chemicals.

Step 1: Personal Protective Equipment (PPE) Before handling ZINC40099027 for disposal,

ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.[4]

Step 2: Waste Categorization All materials contaminated with ZINC40099027, including unused

solid compound, solutions, and contaminated labware (e.g., pipette tips, vials), should be

categorized as chemical waste.[4] Do not mix this waste with non-hazardous trash.[5]

Step 3: Waste Collection and Labeling

Solid Waste: Collect solid ZINC40099027 and any contaminated solids (e.g., weighing

paper) in a designated, sealable, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing ZINC40099027 should be collected in a separate, leak-

proof, and appropriately labeled hazardous waste container. Avoid mixing with other

incompatible waste streams.[4]

Labeling: The waste container must be clearly labeled with the chemical name

("ZINC40099027"), the primary hazard (e.g., "Bioactive Small Molecule," "Chemical Waste

for Incineration"), and the date of accumulation.[4]

Step 4: Storage of Chemical Waste Store the sealed and labeled waste containers in a

designated, well-ventilated, and secure area away from general laboratory traffic. Ensure
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secondary containment is in place to prevent spills.[4]

Step 5: Institutional Disposal Protocol Follow your institution's specific procedures for the

disposal of chemical waste. This typically involves contacting your Environmental Health and

Safety (EHS) office to arrange for a scheduled pickup.[6] Do not attempt to dispose of

ZINC40099027 down the drain or in the regular trash.[5][7]

Step 6: Decontamination Thoroughly decontaminate any surfaces or equipment that may have

come into contact with ZINC40099027 using an appropriate solvent or cleaning agent as

determined by your laboratory's standard operating procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ZINC40099027.
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Caption: Disposal workflow for ZINC40099027.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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